Cas no 6325-17-3 ( )

• Product Name: &nbsp
• CAS No: 6325-17-3
• MF: C₂₇H₃₄N₂O₄S
• MW: 482.63486623764
• CID: 959517
• PubChem ID: 24183699
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-[(2,2-diphenylacetyl)amino]propyl-trimethylazanium,4-methylbenzenesulfonate
• NSC29720
• NSC-29720
• 6325-17-3
• 3-(2,2-Diphenylacetamido)-N,N,N-trimethylpropan-1-aminium 4-methylbenzene-1-sulfonate
• DTXSID40636726
•  

• Inchi： 1S/C20H26N2O.C7H8O3S/c1-22(2,3)16-10-15-21-20(23)19(17-11-6-4-7-12-17)18-13-8-5-9-14-18;1-6-2-4-7(5-3-6)11(8,9)10/h4-9,11-14,19H,10,15-16H2,1-3H3;2-5H,1H3,(H,8,9,10)
• InChI Key： OTCYAGVWHMPCNX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].O=C(C(C1C=CC=CC=1)C1C=CC=CC=1)NCCC[N+](C)(C)C

Computed Properties

• Exact Mass: 482.22400
• Monoisotopic Mass: 482.224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 524
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.7A^2

Experimental Properties

• PSA: 94.68000
• LogP: 5.40180